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Compound of Interest

Compound Name: 5-(3-Bromophenyl)-2-furaldehyde

Cat. No.: B1270528

An In-depth Technical Guide to the Safety and Handling of 5-(3-Bromophenyl)-2-furaldehyde

For Researchers, Scientists, and Drug Development
Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 5-(3-Bromophenyl)-2-furaldehyde, compiled from data on structurally related
compounds. As a specific Safety Data Sheet (SDS) for this compound was not available, the
information herein is based on analogous furaldehydes and bromophenyl derivatives. It is
imperative to consult a certified safety professional and the supplier-specific SDS before
handling this chemical.

Executive Summary

5-(3-Bromophenyl)-2-furaldehyde is a chemical intermediate likely utilized in organic
synthesis, particularly in the development of pharmaceuticals and other specialty chemicals.
Due to the presence of the furaldehyde moiety and a brominated phenyl group, this compound
is anticipated to exhibit significant health and safety hazards. This guide outlines the potential
hazards, necessary personal protective equipment (PPE), proper handling and storage
procedures, emergency response protocols, and disposal guidelines to ensure the safety of
laboratory personnel.

Hazard Identification and Classification
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Based on data from analogous compounds, 5-(3-Bromophenyl)-2-furaldehyde is expected to

be classified as a hazardous substance. The following table summarizes the likely GHS hazard

classifications.

Hazard Class

Hazard Category

Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor.
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.[1]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[1][2][3]
» . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation.[1]
] o H351: Suspected of causing
Carcinogenicity Category 2
cancer.[1]
Hazardous to the Aquatic ) o
) Category 2 H401: Toxic to aquatic life.
Environment, Acute Hazard
Hazardous to the Aquatic o
_ H412: Harmful to aquatic life
Environment, Long-term Category 3

Hazard

with long lasting effects.[1]

Signal Word: Danger

Hazard Pictograms:

e Flame
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Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is crucial when working with 5-(3-Bromophenyl)-2-
furaldehyde to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense. The following table outlines the
minimum required PPE.

Body Area Equipment Standard

Safety glasses with side- ]
) Conforming to EN166 (EU) or
shields or safety goggles. A

Eyes/Face ) ] NIOSH (US) approved
face shield may be required for
standards.[4]

splash hazards.

Chemically resistant gloves ) o
o Must satisfy the specifications
(e.g., nitrile, neoprene). Gloves o
Hands of EU Directive 89/686/EEC

must be inspected before use
. and the standard EN 374.[4]
and disposed of properly.

Flame-retardant and antistatic
Body protective clothing, such as a

lab coat.

Use only in a well-ventilated
area, preferably under a

Respiratory chemical fume hood.[5][6] If
inhalation risk is high, wear a
NIOSH-approved respirator

with an appropriate cartridge.
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Handling Procedures

o Ventilation: Always handle this compound in a well-ventilated area, preferably within a
certified chemical fume hood to avoid inhalation of vapors.[5][6]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[5][6] Use non-sparking tools and take precautionary measures against static discharge.[5][6]

[7]

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly
with soap and water after handling and before breaks.[4][7]

o Contact Avoidance: Avoid contact with skin, eyes, and clothing.[5] Do not breathe mist,
vapors, or spray.[5][6]

Storage Conditions

o Container: Keep the container tightly closed in a dry and well-ventilated place.[5][8]

o Temperature: Store in a cool place, refrigerated if recommended by the supplier, to maintain
product quality.[5][8]

o Atmosphere: Store under an inert atmosphere and protect from direct sunlight.[5][6]

e Incompatible Materials: Store away from strong acids, bases, oxidizing agents, and amines.

[1][6]

Emergency Procedures

Prompt and appropriate action during an emergency is critical to mitigating harm.

First-Aid Measures
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Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

Inhalation o o _ _ ,
artificial respiration. Seek immediate medical
attention.[5]

Immediately take off all contaminated clothing.

Skin Contact Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[6][8]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Unsuitable Extinguishing Media: A water jet may be ineffective.[1]

o Specific Hazards: The compound is flammable, and its vapors may form explosive mixtures
with air.[5] Containers may explode when heated.[5] Hazardous combustion products may
include carbon monoxide and carbon dioxide.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[4] Ensure adequate ventilation
and remove all sources of ignition.[5] Do not touch or walk through the spilled material.[9]
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e Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[4]

» Containment and Cleaning: For small spills, absorb with an inert material (e.g., sand, earth,
vermiculite) and place in a suitable, closed container for disposal.[5][6] Use spark-proof tools
and explosion-proof equipment.[5][6] For large spills, dike the area to contain the spill.

Waste Disposal

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Waste is classified as hazardous.[5] Do not dispose of it with household waste or
allow it to reach the sewage system.

Visualized Workflows and Relationships

The following diagrams provide a visual representation of key safety and handling protocols.
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Preparation and Handling Workflow
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Caption: Workflow for the safe handling of 5-(3-Bromophenyl)-2-furaldehyde.

© 2025 BenchChem. All rights reserved. 7/10

Tech Support


https://www.benchchem.com/product/b1270528?utm_src=pdf-body-img
https://www.benchchem.com/product/b1270528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Response Decision Tree

Is the spill large or small?
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Caption: Decision tree for responding to a spill of 5-(3-Bromophenyl)-2-furaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 5-(3-
Bromophenyl)-2-furaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270528#safety-and-handling-precautions-for-5-3-
bromophenyl-2-furaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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